Cas no 1365272-48-5 (N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide)

• Product Name: N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide
• CAS No: 1365272-48-5
• MF: C₁₅H₁₃BrFNO
• MW: 322.172226667404
• MDL: MFCD21609711
• CID: 2771806
• PubChem ID: 70699786
• Update Time: 2025-10-29

N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)-(4-fluorophenyl)methyl]acetamide
• N-[(4-Bromophenyl)(4-fluorophenyl)methyl]acetamide;
• 1365272-48-5
• N-[(4-Bromophenyl)(4-fluorophenyl)methyl]acetamide
• Acetamide, N-[(4-bromophenyl)(4-fluorophenyl)methyl]-
• MFCD21609711
• DTXSID70742900
• BS-20747
• N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide

• MDL： MFCD21609711
• Inchi： 1S/C15H13BrFNO/c1-10(19)18-15(11-2-6-13(16)7-3-11)12-4-8-14(17)9-5-12/h2-9,15H,1H3,(H,18,19)
• InChI Key： PSKDXRNMWQZMIY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)NC(C)=O

Computed Properties

• Exact Mass: 321.01600
• Monoisotopic Mass: 321.01645Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 4.65400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide

Comprehensive Overview of N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide (CAS No. 1365272-48-5)

N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide (CAS No. 1365272-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining bromophenyl and fluorophenyl moieties, which are critical for its biological activity. Researchers are particularly interested in its potential applications as a building block for drug discovery, owing to its halogenated aromatic properties. The compound's acetamide group further enhances its versatility, making it a valuable candidate for synthetic chemistry.

In recent years, the demand for halogenated compounds like N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide has surged due to their role in developing targeted therapies and small-molecule inhibitors. A growing trend in the scientific community is the exploration of fluorinated pharmaceuticals, which often exhibit improved metabolic stability and bioavailability. This compound aligns perfectly with this trend, as the 4-fluorophenyl group is known to enhance drug-like properties. Additionally, the 4-bromophenyl moiety offers opportunities for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

The synthesis of CAS No. 1365272-48-5 typically involves multi-step organic reactions, including amide coupling and halogenation processes. Its purity and stability are critical for research applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. Researchers frequently search for reliable suppliers of this compound, emphasizing the need for high-purity standards and detailed technical data sheets. The compound's storage conditions and solubility are also common queries, as these factors directly impact experimental outcomes.

Beyond pharmaceuticals, N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide has potential applications in material science, particularly in the development of organic electronic materials. The electron-withdrawing nature of its halogen substituents makes it a candidate for designing conductive polymers or light-emitting diodes (LEDs). This interdisciplinary relevance has sparked interest among chemists and engineers alike, driving further studies into its physicochemical properties.

As the scientific community continues to explore structure-activity relationships (SAR), compounds like CAS No. 1365272-48-5 are pivotal for understanding how subtle molecular modifications influence biological efficacy. Its patent status and regulatory compliance are also hot topics, particularly for industries navigating intellectual property landscapes. With advancements in computational chemistry, researchers are increasingly using in silico modeling to predict the behavior of this compound, reducing reliance on traditional trial-and-error methods.

In summary, N-(4-Bromophenyl)(4-fluorophenyl)methylacetamide represents a compelling case study in modern chemical research. Its dual halogenated design, coupled with its acetamide functionality, positions it as a versatile tool for innovation across multiple fields. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the intersection of synthetic chemistry and applied science, offering endless possibilities for future breakthroughs.